2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-1-(4-fluorophenyl)ethanone

• IUPAC Name: 2-[(5-ethyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]-1-(4-fluorophenyl)ethanone
• InChI: InChI=1S/C13H14FN3OS/c1-3-12-15-16-13(17(12)2)19-8-11(18)9-4-6-10(14)7-5-9/h4-7H,3,8H2,1-2H3
• InChI Key: PFXSFOKJYKVCTO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(N1C)SCC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C13H14FN3OS
• Molecular Weight: 279.34 g/mol

Description

2-[(5-ethyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]-1-(4-fluorophenyl)ethanone is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known as EMA-1, and it has been found to have a variety of interesting properties that make it useful in a number of different applications.

Mechanism of Action

The mechanism of action of EMA-1 is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in cell growth and division. This leads to a decrease in the proliferation of cancer cells and an increase in apoptosis. EMA-1 has also been found to have anti-inflammatory properties, which may contribute to its anti-cancer effects.
Biochemical and Physiological Effects:
EMA-1 has been found to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, it has also been found to have antioxidant properties, which may help to protect cells from damage caused by free radicals. EMA-1 has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of EMA-1 is its versatility. It has been found to have a variety of different properties that make it useful in a number of different applications. However, one of the limitations of EMA-1 is its cost. The synthesis of EMA-1 is a complex and expensive process, which may limit its use in certain applications.

Future Directions

There are many potential future directions for the study of EMA-1. One area of interest is in the development of new cancer treatments. EMA-1 has shown promise as a potential anti-cancer agent, and further research is needed to fully understand its mechanism of action and potential therapeutic uses. Other potential future directions for the study of EMA-1 include its use in the treatment of neurological disorders and as an antioxidant. Overall, EMA-1 is a promising compound that has the potential to have a significant impact on a variety of different fields of research.

Scientific Research Applications

EMA-1 has been studied extensively for its potential use in scientific research. One of the main areas of interest is in the field of cancer research, where EMA-1 has been found to have anti-cancer properties. Studies have shown that EMA-1 can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. This makes it a promising candidate for the development of new cancer treatments.